Cas no 22258-68-0 (2(3H)-Benzothiazolone,3-[2-(benzoyloxy)ethyl]-)

• Product Name: 2(3H)-Benzothiazolone,3-[2-(benzoyloxy)ethyl]-
• CAS No: 22258-68-0
• MF: C₁₆H₁₃NO₃S
• MW: 299.344322919846
• CID: 286729
• PubChem ID: 274195
• Update Time: 2025-04-19

2(3H)-Benzothiazolone,3-[2-(benzoyloxy)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzothiazolone,3-[2-(benzoyloxy)ethyl]-
• 3-(2-benzoyl-benzoyloxy)-3-phenyl-phthalide
• 3-(2-benzoyloxy-ethyl)-3H-benzothiazol-2-one
• 3-Oxo-1-phenyl-1,3-dihydro-2-benzofuran-1-yl 2-benzoylbenzoate
• AC1L6RZM
• NSC168937
• 2-(2-oxo-1,3-benzothiazol-3(2h)-yl)ethyl benzoate
• 22258-68-0
• DTXSID80944918
• NSC120041
• NSC-120041

• Inchi： 1S/C16H13NO3S/c18-15(12-6-2-1-3-7-12)20-11-10-17-13-8-4-5-9-14(13)21-16(17)19/h1-9H,10-11H2
• InChI Key： SNVVZQINZBPMBH-UHFFFAOYSA-N
• SMILES： S1C(N(C2C=CC=CC1=2)CCOC(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 299.06169
• Monoisotopic Mass: 299.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 71.9Ų

Experimental Properties

• PSA: 46.61
• LogP: 2.92000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters